2-chloro-3-methyl-1,7-naphthyridine
Overview
Description
2-Chloro-3-methyl-1,7-naphthyridine, also known as 2CMN, is a heterocyclic aromatic compound that has been studied extensively for its potential to be used in a variety of scientific research applications. In particular, it has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-chloro-3-methyl-1,7-naphthyridine is still not fully understood. However, it is believed that it can interact with various enzymes in the body, leading to the activation of certain biochemical pathways. In particular, it is thought to interact with cytochrome P450 enzymes, leading to the activation of various metabolic pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a variety of effects on the body, including the inhibition of the enzyme cytochrome P450, the inhibition of the enzyme acetylcholinesterase, and the inhibition of the enzyme tyrosinase. In addition, it has been shown to have an anti-inflammatory effect, as well as an anti-tumor effect.
Advantages and Limitations for Lab Experiments
2-chloro-3-methyl-1,7-naphthyridine has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize in a laboratory setting. Additionally, it is relatively stable, making it suitable for use in a variety of experiments. However, it is also relatively expensive, making it unsuitable for large-scale experiments.
Future Directions
Given the potential applications of 2-chloro-3-methyl-1,7-naphthyridine in the synthesis of various organic compounds, as well as in the study of biochemical and physiological effects, there are a number of potential future directions for research. These include the further study of its mechanism of action, the development of new synthesis methods, and the exploration of its potential applications in the pharmaceutical industry. Additionally, there is potential for further study of its effects on various biochemical and physiological processes, as well as its potential applications in the treatment of various diseases.
Synthesis Methods
2-chloro-3-methyl-1,7-naphthyridine can be synthesized in a variety of ways. One of the most common methods is a three-step process that involves the reaction of 2-chloro-3-methyl-1,7-naphthoic acid with sodium hydroxide, followed by the reaction of the resulting product with thionyl chloride, and finally the reaction of the resulting product with ethylenediamine. This method is relatively simple and efficient, making it suitable for use in laboratory experiments.
Scientific Research Applications
2-chloro-3-methyl-1,7-naphthyridine has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as quinoline derivatives, which have potential applications in the pharmaceutical industry. It has also been used in the study of biochemical and physiological effects of various compounds. In addition, it has been used in the study of the mechanism of action of various drugs, as well as in the study of the metabolism of various compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-3-methyl-1,7-naphthyridine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-3-nitropyridine", "thionyl chloride", "sodium hydroxide", "acetic anhydride", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "chloroform" ], "Reaction": [ "Step 1: 2-methyl-3-nitropyridine is reacted with thionyl chloride to form 2-chloro-3-methylpyridine.", "Step 2: 2-chloro-3-methylpyridine is treated with sodium hydroxide to form 2-chloro-3-methylpyridine-N-oxide.", "Step 3: 2-chloro-3-methylpyridine-N-oxide is reacted with acetic anhydride to form 2-acetoxy-3-methylpyridine-N-oxide.", "Step 4: 2-acetoxy-3-methylpyridine-N-oxide is treated with hydrochloric acid to form 2-hydroxy-3-methylpyridine.", "Step 5: 2-hydroxy-3-methylpyridine is reacted with sodium bicarbonate to form 2-chloro-3-methylpyridine-1-oxide.", "Step 6: 2-chloro-3-methylpyridine-1-oxide is treated with magnesium sulfate to form 2-chloro-3-methylpyridine.", "Step 7: 2-chloro-3-methylpyridine is reacted with chloroform in the presence of a base to form 2-chloro-3-methyl-1,7-naphthyridine." ] } | |
| 1105191-93-2 | |
Molecular Formula |
C9H7ClN2 |
Molecular Weight |
178.62 g/mol |
IUPAC Name |
2-chloro-3-methyl-1,7-naphthyridine |
InChI |
InChI=1S/C9H7ClN2/c1-6-4-7-2-3-11-5-8(7)12-9(6)10/h2-5H,1H3 |
InChI Key |
YMXGPPWLIZUHJK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=NC=C2)N=C1Cl |
Purity |
95 |
Origin of Product |
United States |
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